Cas no 30747-87-6 (3-Chloro-5-nitrobenzo[d]isothiazole)

• Product Name: 3-Chloro-5-nitrobenzo[d]isothiazole
• CAS No: 30747-87-6
• MF: C₇H₃ClN₂O₂S
• MW: 214.628918886185
• CID: 309214
• PubChem ID: 198098
• Update Time: 2025-04-19

3-Chloro-5-nitrobenzo[d]isothiazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-nitrobenzo[d]isothiazole
• 3-chloro-5-nitro-1,2-benzothiazole
• 1,2-Benzisothiazole,3-chloro-5-nitro
• 3-Chloro-5-nitro-1,2-benzisothiazole
• 5-Nitro-3-chlor-1,2-benzoisothiazol
• 5-Nitro-3-chlorbenzoisothiazol
• 5-nitro-3-cloro-1,2-benzisotiazolo
• SCHEMBL2978051
• AA-516/30035032
• BRN 1214542
• 3-chloro-5-nitrobenzisothiazole
• 30747-87-6
• 1,2-Benzisothiazole, 3-chloro-5-nitro-
• DTXSID40184772
• JLKBGSBCVBKCBM-UHFFFAOYSA-N
• CCRIS 6355

• Inchi： 1S/C7H3ClN2O2S/c8-7-5-3-4(10(11)12)1-2-6(5)13-9-7/h1-3H
• InChI Key： JLKBGSBCVBKCBM-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2SN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.96000
• Monoisotopic Mass: 213.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 270.7°Cat760mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.731
• PSA: 86.95000
• LogP: 3.38110